Cas no 88561-97-1 (1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester)

• Product Name: 1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester
• CAS No: 88561-97-1
• MF: C₁₇H₁₅ClN₂O₃
• MW: 330.765603303909
• CID: 628624
• PubChem ID: 13252460
• Update Time: 2025-04-19

1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester
• 2-phenoxyethyl 2-(5-chloro-2H-indazol-3-yl)acetate
• 2-Phenoxyethyl (5-chloro-2H-indazol-3-yl)acetate
• DTXSID10532120
• 88561-97-1

• Inchi： 1S/C17H15ClN2O3/c18-12-6-7-15-14(10-12)16(20-19-15)11-17(21)23-9-8-22-13-4-2-1-3-5-13/h1-7,10H,8-9,11H2,(H,19,20)
• InChI Key： RGJMUMMEPZCFCV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(CC(=O)OCCOC1C=CC=CC=1)NN=2

Computed Properties

• Exact Mass: 330.0771200g/mol
• Monoisotopic Mass: 330.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.2Ų